Cas no 69226-06-8 (2,2-diethylthiomorpholin-3-one)

• Product Name: 2,2-diethylthiomorpholin-3-one
• CAS No: 69226-06-8
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 973274
• PubChem ID: 95099
• Update Time: 2025-04-19

2,2-diethylthiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-diethylthiomorpholin-3-one
• 3-Thiomorpholinone, 2,2-diethyl-
• NSC 17623
• 69226-06-8
• SMR001548037
• MLS002638564
• 2,2-Diethyl-3-thiomorpholinone
• NSC17623
• HMS3093L21
• NSC-17623
• 3-Thiomorpholinone,2-diethyl-
• BRN 0119577
• DTXSID90219265
• CHEMBL1892261

• Inchi： 1S/C8H15NOS/c1-3-8(4-2)7(10)9-5-6-11-8/h3-6H2,1-2H3,(H,9,10)
• InChI Key： PERBLUYSNRUQEQ-UHFFFAOYSA-N
• SMILES： S1CCNC(C1(CC)CC)=O

Computed Properties

• Exact Mass: 173.087435
• Monoisotopic Mass: 173.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.6

Experimental Properties

• Density: 1.007
• Boiling Point: 331.7°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.477
• PSA: 54.40000
• LogP: 1.73700